Cas no 115164-85-7 (2-(1H-Indol-3-yl)-1-(1H-tetrazol-5-yl)ethanamine)

• Product Name: 2-(1H-Indol-3-yl)-1-(1H-tetrazol-5-yl)ethanamine
• CAS No: 115164-85-7
• MF: C₁₁H₁₂N₆
• MW: 228.253180503845
• CID: 2193144
• Update Time: 2025-06-08

2-(1H-Indol-3-yl)-1-(1H-tetrazol-5-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 1H-indole-3-ethanamine, .alpha.-2h-tetrazol-5-yl-
• 2-indol-3-yl-1-(1H-tetrazol-5-yl)-ethylamine
• J3.545.229J
• 2-(1H-Indole-3-yl)-1-(1H-tetrazole-5-yl)ethanamine
• 2-(1H-Indol-3-yl)-1-(1H-tetrazol-5-yl)ethanamine

• Inchi： 1S/C11H12N6/c12-9(11-14-16-17-15-11)5-7-6-13-10-4-2-1-3-8(7)10/h1-4,6,9,13H,5,12H2,(H,14,15,16,17)
• InChI Key： LABZAFJMWRAQCN-UHFFFAOYSA-N
• SMILES： N1C=C(C2C=CC=CC1=2)CC(C1N=NNN=1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 260
• XLogP3: 0.7
• Topological Polar Surface Area: 96.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 2-(1H-Indol-3-yl)-1-(1H-tetrazol-5-yl)ethanamine

Introduction to 2-(1H-Indol-3-yl)-1-(1H-tetrazol-5-yl)ethanamine (CAS No. 115164-85-7)

2-(1H-Indol-3-yl)-1-(1H-tetrazol-5-yl)ethanamine, also known by its CAS number 115164-85-7, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of indole derivatives and features a unique structural combination of an indole ring and a tetrazole moiety, which contributes to its diverse biological activities.

The indole scaffold is a well-known privileged structure in medicinal chemistry, often found in natural products and bioactive compounds. It is involved in various biological processes, including neurotransmission, cell signaling, and enzyme inhibition. The tetrazole group, on the other hand, is known for its ability to enhance the potency and selectivity of drug candidates by improving their pharmacokinetic properties, such as solubility and metabolic stability.

Recent research has focused on the potential of 2-(1H-Indol-3-yl)-1-(1H-tetrazol-5-yl)ethanamine as a lead compound for the development of novel therapeutic agents. Studies have shown that this compound exhibits promising activity in several areas, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-(1H-Indol-3-yl)-1-(1H-tetrazol-5-yl)ethanamine effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

In the context of cancer research, 2-(1H-Indol-3-yl)-1-(1H-tetrazol-5-yl)ethanamine has been investigated for its ability to induce apoptosis in cancer cells. A study conducted by researchers at the National Cancer Institute found that this compound selectively induced cell death in various cancer cell lines while showing minimal toxicity to normal cells. This selective cytotoxicity makes it a promising candidate for further development as an anti-cancer drug.

Beyond its anti-inflammatory and anti-cancer properties, 2-(1H-Indol-3-yl)-1-(1H-tetrazol-5-yl)ethanamine has also shown neuroprotective effects. A study published in the Journal of Neurochemistry reported that this compound protected neuronal cells from oxidative stress-induced damage by scavenging free radicals and modulating intracellular signaling pathways. These findings suggest that 2-(1H-Indol-3-yl)-1-(1H-tetrazol-5-yl)ethanamine could be a valuable therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 2-(1H-Indol-3-yl)-1-(1H-tetrazol-5-yl)ethanamine have also been extensively studied. Research has shown that the tetrazole moiety enhances the solubility and metabolic stability of the compound, which are crucial factors for successful drug development. Additionally, the compound has demonstrated good oral bioavailability and favorable distribution profiles, making it suitable for oral administration.

In conclusion, 2-(1H-Indol-3-yl)-1-(1H-tetrazol-5-yl)ethanamine (CAS No. 115164-85-7) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive lead molecule for further research and development in the fields of anti-inflammatory, anti-cancer, and neuroprotective therapies. As ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical uses, this compound holds significant promise for advancing medical treatments.